Cas no 1082947-07-6 (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline is a boronic ester derivative of isoquinoline, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The tetramethyl dioxaborolane group enhances solubility in organic solvents, improving reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its well-defined structure and consistent purity ensure reliable performance in synthetic applications. The isoquinoline moiety further expands its utility in developing bioactive molecules and functional materials.

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline structure

1082947-07-6 structure

Product Name:7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline

CAS No:1082947-07-6

MF:C₁₅H₁₈BNO₂

MW:255.119924068451

MDL:MFCD09834869

CID:1056024

PubChem ID:25104972

Update Time:2025-10-20

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- AKOS015920393
- 1082947-07-6
- 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl) isoquinoline
- SCHEMBL1982485
- DTXSID10648710
- SIHZUSQPCJZIQR-UHFFFAOYSA-N
- CS-0107131
- DB-197335
- D76698
- MDL： MFCD09834869
- Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-6-5-11-7-8-17-10-12(11)9-13/h5-10H,1-4H3
- InChI Key： SIHZUSQPCJZIQR-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C3C=CN=CC3=C2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 255.1430590g/mol
Monoisotopic Mass: 255.1430590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

Experimental Properties

Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133767-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95 %	1g	$366	2021-08-05
Alichem	A189004284-5g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	5g	$1246.44	2023-09-04
Alichem	A189004284-10g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	10g	$1960.00	2023-09-04
Alichem	A189004284-25g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	25g	$3889.00	2023-09-04
Chemenu	CM133767-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%+	1g	$464	2023-11-25
Chemenu	CM133767-5g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%+	5g	$***	2023-04-03
eNovation Chemicals LLC	Y0977674-5g	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	5g	$1450	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177771-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95+%	1g	￥3351.00	2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10595-1G	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	1g	￥ 2,560.00	2023-03-31
1PlusChem	1P00HBLM-100mg	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95+%	100mg	$152.00	2023-12-26

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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